1-Benzyloxy-4-(2-bromo-ethyl)-2-fluoro-benzene

• IUPAC Name: 4-(2-bromoethyl)-2-fluoro-1-phenylmethoxybenzene
• InChI: InChI=1S/C15H14BrFO/c16-9-8-12-6-7-15(14(17)10-12)18-11-13-4-2-1-3-5-13/h1-7,10H,8-9,11H2
• InChI Key: VAUFRYMEMKTPEB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=C(C=C(C=C2)CCBr)F
• Molecular Formula: C15H14BrFO
• Molecular Weight: 309.17 g/mol

Description

1-Benzyloxy-4-(2-bromo-ethyl)-2-fluoro-benzene is a useful research compound. Its molecular formula is C15H14BrFO and its molecular weight is 309.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-(4-benzyloxy-3-fluoro-phenyl)-ethanol (1.0 g, 4.0 mmol) and CBr4 (1.5 g, 4.5 mmol) in CH2Cl2 (10 mL), was PPh3 (1.2 g, 4.5 mmol) added portionwise at 0° C. The reaction mixture stirred for 2 hours at the same temperature. The reaction was concentrated under vacuum and the residue was stirred in ether (10 mmol). The solid, mainly triphenylphosphine oxide, was filtrated off and the filtrate was concentrated under vacuum. The residue was purified over SiO2 to afford the desired compound (1.15 g, 93.5%) as a white crystal. 1H NMR (400 MHz, DMSO-d6) δ 7.36-7.49 (m, 5H), 7.17-7.23 (m, 2H), 7.03-7.05 (m, 1H), 5.18 (s, 2H), 3.72 (t, 2H), 3.08 (t, 2H). LCMS 273.4 [MH+].